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Compound of Interest

Compound Name: Etocarlide

Cat. No.: B074868

An In-depth Technical Guide to Thiocarlide: Chemical Structure, Properties, and Mechanism of
Action

Introduction

Thiocarlide, also known as Isoxyl, is a thiourea derivative drug developed in the 1960s for the
treatment of tuberculosis.[1][2][3] It has demonstrated considerable in vitro antimycobacterial
activity, proving effective against various multidrug-resistant (MDR) strains of Mycobacterium
tuberculosis.[1][4][5] After falling out of favor, it has regained scientific interest as a subject for
identifying new therapeutic targets and developing novel anti-tuberculosis agents.[6] This guide
provides a comprehensive overview of its chemical structure, physicochemical properties,
mechanism of action, and key experimental methodologies for its study.

Chemical Structure and Identifiers

Thiocarlide is chemically described as a 4,4'-diisoamyloxydiphenylthiourea.[1][7] Its structure
features a central thiourea group (S=C(NH)z2) symmetrically substituted with two 4-(3-
methylbutoxy)phenyl groups.
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Identifier Value Reference
1,3-bis[4-(3-

IUPAC Name _ [4][8]
methylbutoxy)phenyl]thiourea

Synonyms Isoxyl, Tiocarlide [2][4][9]

CAS Number 910-86-1 [4][10][11]

Molecular Formula C23H32N202S [4191110]q[11]
CC(C)CCOclccc(ccl)NC(=S)

SMILES [3][11]
Nclccc(OCCC(C)C)ccl
BWBONKHPVHMQHE-

InChl Key [4][11]

UHFFFAOYSA-N

Physicochemical Properties

Thiocarlide is a crystalline solid at room temperature. Its solubility profile makes it suitable for in
vitro studies using organic solvents.

Property Value Reference
Molecular Weight 400.58 g/mol [41[10][11]
Appearance Crystalline solid 9]

DMSO: ~30 mg/mLDMF: ~30
- mg/mLEthanol: ~1
Solubility _ _ [3161[12]
mg/mLSparingly soluble in

agueous huffers

UV/Vis. Amax 273 nm [9]
Storage Temperature -20°C [319]
Stability > 4 years (at -20°C) [9]

Mechanism of Action
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Thiocarlide acts as a prodrug that requires enzymatic activation to exert its antimycobacterial
effect. Its unique mechanism targets fatty acid synthesis, which is crucial for the integrity of the
mycobacterial cell wall.

The primary target of activated thiocarlide is DesA3, a membrane-bound A9-stearoyl
desaturase in Mycobacterium tuberculosis.[1][5] This enzyme is responsible for introducing a
double bond into stearoyl-CoA to form oleoyl-CoA. Inhibition of DesA3 leads to a dose-
dependent decrease in the synthesis of oleic acid and, consequently, tuberculostearic acid.[1]
[5] This disruption of unsaturated fatty acid production is lethal to the bacteria.[1] While
thiocarlide also inhibits the synthesis of mycolic acids, studies have shown that this effect is not
directly linked to the inhibition of oleic acid synthesis.[1][5]

Cross-resistance studies with ethionamide (ETH) suggest a shared activation pathway.[1][7]
This activation is catalyzed by the flavin-containing monooxygenase, EthA, which is believed to
S-oxidize the thiocarbonyl moiety of the drug.[6][7]

Thiocarlide's activation and inhibitory pathway.

Experimental Protocols
Cell-Free Assay for A9-Desaturase Activity

This protocol directly demonstrates the inhibitory effect of thiocarlide on oleic acid synthesis in
a cell-free system.[1]

Methodology:

e Cell Culture and Harvest: Grow M. bovis BCG strain in Sauton medium supplemented with
FeSOa4 (20 mg/liter) and 0.025% Tyloxapol. Harvest cells by centrifugation.

o Cell Lysate Preparation: Resuspend the cell pellet in 0.25 M sucrose. Disrupt the cells using
probe sonication. Centrifuge the sonicate at 27,000 x g for 30 minutes at 4°C to pellet cell
debris. The supernatant contains the active enzyme.

e Enzyme Assay: Prepare a reaction mixture containing:

o 1 pmol of NADPH in 0.1 mM potassium phosphate buffer (pH 7.2).
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o 2 mg of the mycobacterial protein extract (supernatant).
o Thiocarlide (or control solvent).

 Incubation and Analysis: Incubate the reaction mixture and subsequently analyze for the
conversion of a labeled substrate (e.g., [1-**C]stearoyl-CoA) to oleic acid using appropriate
chromatographic techniques.

Experimental workflow for A9-desaturase assay.

Oleic Acid Reversal Assay

This assay determines if the bactericidal effect of thiocarlide can be reversed by supplementing
the growth medium with oleic acid, confirming that oleic acid synthesis is the critical target.[1]

Methodology:

Prepare Media: Use 7H11 agar as the base medium. Prepare two variations:
o OADC Supplemented: Contains oleic acid.
o ADC Supplemented: Lacks oleic acid.

 Incorporate Drug: For each medium variation, prepare plates with and without a specific
concentration of thiocarlide (e.g., 0.5 pg/ml).

o Spot Dilutions: Prepare a series of 10-fold serial dilutions of a M. tuberculosis culture.

 Inoculation: Spot 5 pl of each dilution onto the surface of the four different types of plates
(OADC % I1SO, ADC + ISO).

 Incubation and Observation: Incubate the plates and observe for mycobacterial growth. A
reversal is indicated by growth on the OADC + ISO plate but not on the ADC + ISO plate.

Logical setup of the oleic acid reversal experiment.

Synthesis

Modern synthetic methods allow for the efficient, chromatography-free production of thiocarlide
and other thioureas. One such method is a three-component, continuous-flow reaction.[13]
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Methodology: This procedure involves the reaction of an amine (4-(3-methylbutoxy)aniline), an
isocyanide, and elemental sulfur. The use of an aqueous polysulfide solution allows the
reaction to proceed under homogeneous and mild conditions. The final product crystallizes and
can be isolated by simple filtration.[13]

Relationship of reactants in thiocarlide synthesis.

Conclusion

Thiocarlide remains a significant compound in tuberculosis research. Its well-defined
mechanism of action, involving the specific inhibition of DesA3 and oleic acid synthesis,
validates this pathway as a viable therapeutic target.[1][5] The availability of detailed
experimental protocols and modern synthetic routes facilitates further investigation into
thiourea derivatives as a promising class of anti-tuberculosis agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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